Cas no 61786-28-5 (Cyclohexane, 1-butyl-2-ethynyl-)
61786-28-5 structure
Product Name:Cyclohexane, 1-butyl-2-ethynyl-
CAS No:61786-28-5
MF:C12H20
MW:164.287203788757
CID:466159
PubChem ID:71392167
Update Time:2025-04-19
Cyclohexane, 1-butyl-2-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, 1-butyl-2-ethynyl-
- 1-butyl-2-ethynylcyclohexane
- 61786-28-5
- DTXSID10813986
-
- Inchi: 1S/C12H20/c1-3-5-8-12-10-7-6-9-11(12)4-2/h2,11-12H,3,5-10H2,1H3
- InChI Key: UJHAEVJPVUZMMZ-UHFFFAOYSA-N
- SMILES: C1(CCCC)CCCCC1C#C
Computed Properties
- Exact Mass: 164.1566
- Monoisotopic Mass: 164.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Cyclohexane, 1-butyl-2-ethynyl- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
61786-28-5 (Cyclohexane, 1-butyl-2-ethynyl-) Related Products
- 141345-08-6(4-Cyclohexyl-Butyne)
- 931-48-6(Ethynylcyclohexane)
- 17715-00-3(Prop-2-yn-1-ylcyclohexane)
- 40430-66-8(1-Ethynyladamantane)
- 40276-93-5(3-Methyl-1-hexyne)
- 28509-10-6(1-Ethynyl-1-methylcyclohexane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk